Cas no 1184023-09-3 (2-(4-BroMopyrazol-1-yl)benzonitrile)

• Product Name: 2-(4-BroMopyrazol-1-yl)benzonitrile
• CAS No: 1184023-09-3
• MF: C₁₀H₆BrN₃
• MW: 248.078740596771
• MDL: MFCD12779166
• CID: 2604018
• PubChem ID: 61035135
• Update Time: 2025-05-19

2-(4-BroMopyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-BroMopyrazol-1-yl)benzonitrile
• 2-(4-Bromo-1H-pyrazol-1-yl)benzonitrile
• CS-0210029
• DTXSID70734103
• MFCD12779166
• AKOS010264507
• SCHEMBL21484069
• BS-25073
• 1184023-09-3

• MDL： MFCD12779166
• Inchi： 1S/C10H6BrN3/c11-9-6-13-14(7-9)10-4-2-1-3-8(10)5-12/h1-4,6-7H
• InChI Key： RPTLEHPSCLVUDJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 246.97500
• Monoisotopic Mass: 246.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61000
• LogP: 2.50648

2-(4-BroMopyrazol-1-yl)benzonitrile Security Information

• HazardClass：6.1

Additional information on 2-(4-BroMopyrazol-1-yl)benzonitrile

2-(4-BromoPyrazol-1-yl)Benzonitrile: A Comprehensive Overview

The compound with CAS No. 1184023-09-3, known as 2-(4-bromopyrazol-1-yl)benzonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring substituted with a bromine atom and a benzonitrile group. The benzonitrile moiety is particularly notable for its versatility in chemical reactions, making this compound a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-(4-bromopyrazol-1-yl)benzonitrile in drug discovery. Researchers have explored its ability to act as a scaffold for the development of bioactive compounds. For instance, the pyrazole ring is known for its ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to various biological targets. This property has led to investigations into its role in inhibiting enzymes such as kinases and proteases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders.

The synthesis of 2-(4-bromopyrazol-1-yl)benzonitrile involves a multi-step process that typically begins with the preparation of the pyrazole ring. The introduction of the bromine substituent is achieved through bromination reactions, while the benzonitrile group is introduced via coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity. The compound's stability under various reaction conditions has also been a focus of recent research, with findings suggesting that it is robust enough for use in demanding synthetic protocols.

In terms of applications, 2-(4-bromopyrazol-1-yl)benzonitrile has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel materials for catalysis and sensing applications. For example, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

The environmental impact of 2-(4-bromopyrazol-1-yl)benzonitrile has also been a topic of interest. Studies have examined its biodegradation pathways and toxicity profiles, with results indicating that it is relatively stable under environmental conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(4-bromopyrazol-1-yl)benzonitrile (CAS No. 1184023-09-3) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and materials. As ongoing studies continue to uncover its properties and capabilities, this compound is likely to play an increasingly important role in both academic and industrial settings.